Cas no 2921724-62-9 (3-(9H-CarbaZol-9-yl)-5-chlorobenZaldehyde)

• Product Name: 3-(9H-CarbaZol-9-yl)-5-chlorobenZaldehyde
• CAS No: 2921724-62-9
• MF: C₁₉H₁₂ClNO
• MW: 305.757683753967
• CID: 6796661
• PubChem ID: 171367966
• Update Time: 2025-10-30

3-(9H-CarbaZol-9-yl)-5-chlorobenZaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD34817777
• 2921724-62-9
• 3-(9H-CarbaZol-9-yl)-5-chlorobenZaldehyde

• Inchi： 1S/C19H12ClNO/c20-14-9-13(12-22)10-15(11-14)21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-12H
• InChI Key： LDFRGIIYEYDLGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 305.0607417g/mol
• Monoisotopic Mass: 305.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 22Ų

Additional information on 3-(9H-CarbaZol-9-yl)-5-chlorobenZaldehyde

Comprehensive Overview of 3-(9H-Carbazol-9-yl)-5-chlorobenzaldehyde (CAS No. 2921724-62-9)

3-(9H-Carbazol-9-yl)-5-chlorobenzaldehyde is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. With its unique molecular structure combining a carbazole moiety and a chlorobenzaldehyde group, this compound serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its CAS number 2921724-62-9 ensures precise identification in chemical databases, making it a critical reference for researchers and industry professionals.

The growing interest in carbazole derivatives like 3-(9H-Carbazol-9-yl)-5-chlorobenzaldehyde is driven by their applications in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. As the demand for energy-efficient lighting and sustainable energy solutions rises, this compound's role in optoelectronic materials has become a hot topic. Researchers are particularly intrigued by its potential to enhance charge transport properties and luminescent efficiency, which are crucial for next-generation displays and solar cells.

In the realm of pharmaceutical chemistry, 3-(9H-Carbazol-9-yl)-5-chlorobenzaldehyde is explored for its scaffold potential in designing kinase inhibitors and anticancer agents. The carbazole core is known for its bioactive properties, and the addition of the chlorobenzaldehyde group introduces further structural diversity for drug discovery. This aligns with current trends in precision medicine and targeted therapies, where novel chemical entities are in high demand.

From a synthetic chemistry perspective, the compound's aldehyde functionality offers a reactive handle for further derivatization, enabling the creation of Schiff bases, hydrazones, and other condensation products. Such transformations are pivotal in materials science for developing polymers and coordination complexes. The chloro substituent also provides opportunities for cross-coupling reactions, a staple in modern catalysis research.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 3-(9H-Carbazol-9-yl)-5-chlorobenzaldehyde. Researchers are investigating solvent-free synthesis routes and catalytic methods to minimize waste and improve atom economy. These efforts resonate with global initiatives for sustainable chemical production, addressing frequent search queries about eco-friendly alternatives in organic synthesis.

Analytical characterization of 3-(9H-Carbazol-9-yl)-5-chlorobenzaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its molecular purity and structural integrity, which are essential for reproducibility in research. The compound's thermal stability and photophysical properties are also frequently studied, given their relevance to material performance in end-use applications.

As the scientific community continues to explore heterocyclic compounds, 3-(9H-Carbazol-9-yl)-5-chlorobenzaldehyde stands out for its multidisciplinary utility. Whether in academic research or industrial R&D, its unique features address pressing challenges in functional materials and medicinal chemistry. With ongoing innovations in molecular design and process optimization, this compound is poised to remain at the forefront of cutting-edge chemical research.